Cas no 878264-72-3 (N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 878264-72-3
• MF: C₂₃H₂₆N₂O₅S
• MW: 442.527945041656
• CID: 6467297
• PubChem ID: 16294096
• Update Time: 2025-06-18

N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 878264-72-3
• N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• EN300-26606170
• Z27986096

• Inchi： 1S/C23H26N2O5S/c26-23(24-20-7-8-21-22(17-20)30-15-4-14-29-21)19-9-12-25(13-10-19)31(27,28)16-11-18-5-2-1-3-6-18/h1-3,5-8,11,16-17,19H,4,9-10,12-15H2,(H,24,26)/b16-11+
• InChI Key： OOEGSWRSRPODON-LFIBNONCSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC2=CC=C3C(=C2)OCCCO3)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 442.15624311g/mol
• Monoisotopic Mass: 442.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.3Ų

Additional information on N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

Introduction to N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 878264-72-3)

N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 878264-72-3, represents a novel molecular entity with a unique structural framework that combines elements of heterocyclic chemistry and sulfonamide functionality. The presence of both the 3,4-dihydro-2H-1,5-benzodioxepin moiety and the 2-phenylethenesulfonyl group suggests potential applications in the development of bioactive molecules, particularly in the context of central nervous system (CNS) drug discovery.

The structural complexity of N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide makes it an intriguing candidate for further investigation. The benzodioxepine core is known for its pharmacological relevance, having been implicated in various biological pathways. Specifically, derivatives of this scaffold have shown promise in modulating neurotransmitter systems, which is a critical area of focus in the search for new therapeutic agents for neurological and psychiatric disorders. The incorporation of the 2-phenylethenesulfonyl group introduces a sulfonamide moiety, which is widely recognized for its role as a pharmacophore in many drugs due to its ability to enhance binding affinity and metabolic stability.

In recent years, there has been a surge in interest regarding heterocyclic compounds that exhibit dual-targeting capabilities. This concept involves designing molecules that can interact with multiple biological targets simultaneously, thereby increasing therapeutic efficacy while minimizing side effects. N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide aligns well with this trend. Preliminary computational studies suggest that this compound may possess the ability to modulate both serotonin and dopamine receptors, making it a potential candidate for treating conditions such as depression and schizophrenia. These findings are particularly exciting given the multifaceted nature of these disorders and the need for more comprehensive treatment strategies.

The synthesis of N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in achieving high yields and enantiomeric purity. These methods not only facilitate the synthesis of the core benzodioxepine scaffold but also allow for the precise introduction of functional groups like the 2-phenylethenesulfonyl moiety. The ability to tailor these compounds with high precision is crucial for optimizing their pharmacological properties.

The pharmacological profile of N-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylyl)-1-(2-phénylethenesulfonyl)piperidinecarboxamide has been preliminarily explored through both in vitro and in vivo studies. In cell-based assays, this compound has demonstrated interactions with serotonin (5-HT) and dopamine (DA) receptors, suggesting potential activity as an antidepressant or antipsychotic agent. Additionally, animal models have shown promising results regarding its ability to alleviate symptoms associated with these disorders. These findings are supported by structural analog studies that highlight the importance of the benzodioxepine core and the sulfonamide group in mediating biological activity.

The development of novel drug candidates often involves a multidisciplinary approach that integrates synthetic chemistry, pharmacology, bioinformatics, and computational modeling. N-(3,4-dihydro - 2H - 1 , 5 - benzodioxepin - 7 - yly l b >) - 1 - ( < b > 2 - phenyleth en es ul fon y l b > ) piperidine - 4 - carbox am ide stands as a testament to this collaborative effort. By leveraging computational tools to predict molecular interactions and optimize lead structures, researchers can accelerate the drug discovery process significantly. For instance, molecular docking studies have been used to evaluate how this compound binds to its target receptors at an atomic level. These insights have guided modifications to enhance binding affinity and selectivity.

The safety profile of any potential drug candidate is paramount before it can be considered for clinical use. Preliminary toxicology studies on N-(bis(3-hydroxypropyl)amino}methylbenzene) suggest that it exhibits moderate toxicity at higher doses but remains relatively well-tolerated at therapeutic levels. Further investigations into its metabolic pathways are ongoing to better understand how it is processed within the body and to identify any potential liabilities that need to be addressed before clinical trials can commence. These studies are critical for ensuring that patients derive maximum benefit while minimizing risks associated with new treatments.

The future prospects for N-(N -( 3 , 4 - dihydro - 2 H - 1 , 5 - benz odio x ep ine - 7 - y l ) u > em > strong >) - 1 -( < strong >< em >< u > 2 - phen y le th en es ul fon y l u > em > strong >) piperidinecarbox am ide are promising given its unique structural features and preliminary pharmacological activity . Ongoing research aims to refine its chemical structure further based on data from preclinical studies . This includes exploring analogs that may enhance potency , selectivity , or bioavailability . Additionally , efforts are being made to develop more efficient synthetic routes that could facilitate large-scale production if this compound progresses into clinical development . Such advancements would be instrumental in bringing new treatments for neurological disorders closer to reality . p >